Oxytetracycline, calcium salt
Oxytetracycline, calcium salt
Brand Name:
Vulcanchem
CAS No.:
13303-91-8
VCID:
VC0084881
InChI:
InChI=1S/2C22H24N2O9.Ca/c2*1-21(32)7-5-4-6-8(25)9(7)15(26)10-12(21)17(28)13-14(24(2)3)16(27)11(20(23)31)19(30)22(13,33)18(10)29;/h2*4-6,12-14,17,25-26,28,30,32-33H,1-3H3,(H2,23,31);/q;;+2/p-2/t2*12-,13-,14+,17+,21-,22+;/m11./s1
SMILES:
CC1(C2C(C3C(C(=O)C(=C(C3(C(=O)C2=C(C4=C1C=CC=C4O)[O-])O)O)C(=O)N)N(C)C)O)O.CC1(C2C(C3C(C(=O)C(=C(C3(C(=O)C2=C(C4=C1C=CC=C4O)[O-])O)O)C(=O)N)N(C)C)O)O.[Ca+2]
Molecular Formula:
C44H46CaN4O18
Molecular Weight:
958.94
Oxytetracycline, calcium salt
CAS No.: 13303-91-8
Main Products
VCID: VC0084881
Molecular Formula: C44H46CaN4O18
Molecular Weight: 958.94
| CAS No. | 13303-91-8 |
|---|---|
| Product Name | Oxytetracycline, calcium salt |
| Molecular Formula | C44H46CaN4O18 |
| Molecular Weight | 958.94 |
| IUPAC Name | calcium;(6aR,10S,10aR,11S,11aR,12S)-8-carbamoyl-10-(dimethylamino)-4,6a,7,11,12-pentahydroxy-12-methyl-6,9-dioxo-10,10a,11,11a-tetrahydrotetracen-5-olate |
| Standard InChI | InChI=1S/2C22H24N2O9.Ca/c2*1-21(32)7-5-4-6-8(25)9(7)15(26)10-12(21)17(28)13-14(24(2)3)16(27)11(20(23)31)19(30)22(13,33)18(10)29;/h2*4-6,12-14,17,25-26,28,30,32-33H,1-3H3,(H2,23,31);/q;;+2/p-2/t2*12-,13-,14+,17+,21-,22+;/m11./s1 |
| Standard InChIKey | VANYVCHXDYVKSI-MXWBXKMOSA-L |
| SMILES | CC1(C2C(C3C(C(=O)C(=C(C3(C(=O)C2=C(C4=C1C=CC=C4O)[O-])O)O)C(=O)N)N(C)C)O)O.CC1(C2C(C3C(C(=O)C(=C(C3(C(=O)C2=C(C4=C1C=CC=C4O)[O-])O)O)C(=O)N)N(C)C)O)O.[Ca+2] |
| Last Modified | Aug 20 2021 |
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